![molecular formula C14H24N2O B8769928 1-Amino-3-[(1,1-dimethylethyl)(phenylmethyl)amino]propan-2-OL CAS No. 50456-36-5](/img/structure/B8769928.png)
1-Amino-3-[(1,1-dimethylethyl)(phenylmethyl)amino]propan-2-OL
Cat. No. B8769928
M. Wt: 236.35 g/mol
InChI Key: QBYBTRGJFDHZKL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04059621
Procedure details
1-(3,4,5-trimethoxy benzamido)-3-(N-benzyl tert-butylamino)-2-propanol hydrochloride, starting from 7.8 g (0.034 mole) of 3,4,5-trimethoxy benzoyl chloride and 8 g (0.034 mole) of 1-amino-3-(N-benzyl tert-butylamino)-2-propanol (yield 78 %).
Name
1-(3,4,5-trimethoxy benzamido)-3-(N-benzyl tert-butylamino)-2-propanol hydrochloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Yield
78%
Identifiers
|
REACTION_CXSMILES
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Cl.COC1C=C(C=C(OC)C=1OC)C([NH:9][CH2:10][CH:11]([OH:25])[CH2:12][N:13]([C:21]([CH3:24])([CH3:23])[CH3:22])[CH2:14][C:15]1[CH:20]=[CH:19][CH:18]=[CH:17][CH:16]=1)=O.COC1C=C(C=C(OC)C=1OC)C(Cl)=O>>[NH2:9][CH2:10][CH:11]([OH:25])[CH2:12][N:13]([C:21]([CH3:23])([CH3:22])[CH3:24])[CH2:14][C:15]1[CH:16]=[CH:17][CH:18]=[CH:19][CH:20]=1 |f:0.1|
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Inputs
Step One
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Name
|
1-(3,4,5-trimethoxy benzamido)-3-(N-benzyl tert-butylamino)-2-propanol hydrochloride
|
|
Quantity
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0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
Cl.COC=1C=C(C(=O)NCC(CN(CC2=CC=CC=C2)C(C)(C)C)O)C=C(C1OC)OC
|
Step Two
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Name
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|
|
Quantity
|
7.8 g
|
|
Type
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reactant
|
|
Smiles
|
COC=1C=C(C(=O)Cl)C=C(C1OC)OC
|
Conditions
Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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|
|
Type
|
product
|
|
Smiles
|
NCC(CN(CC1=CC=CC=C1)C(C)(C)C)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 0.034 mol | |
| AMOUNT: MASS | 8 g | |
| YIELD: PERCENTYIELD | 78% |
Source
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Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
